Cas no 114658-11-6 (2-methyl-Oxazolo[4,5-b]pyridine 4-oxide)
114658-11-6 structure
Product Name:2-methyl-Oxazolo[4,5-b]pyridine 4-oxide
CAS No:114658-11-6
MF:C7H6N2O2
MW:150.134741306305
CID:130406
PubChem ID:14088952
Update Time:2025-04-19
2-methyl-Oxazolo[4,5-b]pyridine 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-Oxazolo[4,5-b]pyridine 4-oxide
- 2-methyloxazolo<4,5-b>pyridine 4-oxide
- Oxazolo[4,5-b]pyridine, 2-methyl-, 4-oxide (9CI)
- Oxazolo[4,5-b]pyridine,2-methyl-, 4-oxide
- 114658-11-6
- 2-methyl-4-oxido-[1,3]oxazolo[4,5-b]pyridin-4-ium
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- Inchi: 1S/C7H6N2O2/c1-5-8-7-6(11-5)3-2-4-9(7)10/h2-4H,1H3
- InChI Key: PJKGYKUNHYLIIS-UHFFFAOYSA-N
- SMILES: O1C(C)=NC2=C1C=CC=[N+]2[O-]
Computed Properties
- Exact Mass: 150.04298
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
2-methyl-Oxazolo[4,5-b]pyridine 4-oxide Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
114658-11-6 (2-methyl-Oxazolo[4,5-b]pyridine 4-oxide) Related Products
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